Cas no 1303973-14-9 (ethyl 3,3-difluoropiperidine-4-carboxylate)

• Product Name: ethyl 3,3-difluoropiperidine-4-carboxylate
• CAS No: 1303973-14-9
• MF: C₈H₁₃F₂NO₂
• MW: 193.19112944603
• MDL: MFCD18909803
• CID: 5168430
• PubChem ID: 105446715
• Update Time: 2026-03-04

ethyl 3,3-difluoropiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl3,3-difluoropiperidine-4-carboxylate
• Ethyl 3,3-difluoropiperidine-4-carboxylate
• 4-Piperidinecarboxylic acid, 3,3-difluoro-,ethyl ester
• Ethyl?3,3-difluoropiperidine-4-carboxylate
• ethyl 3,3-difluoropiperidine-4-carboxylate

• MDL： MFCD18909803
• Inchi： 1S/C8H13F2NO2/c1-2-13-7(12)6-3-4-11-5-8(6,9)10/h6,11H,2-5H2,1H3
• InChI Key： YXBILDWCXMGIER-UHFFFAOYSA-N
• SMILES： FC1(CNCCC1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 197
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on ethyl 3,3-difluoropiperidine-4-carboxylate

Introduction to Ethyl 3,3-difluoropiperidine-4-carboxylate (CAS No. 1303973-14-9)

Ethyl 3,3-difluoropiperidine-4-carboxylate (CAS No. 1303973-14-9) is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and molecular synthesis. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in enhancing the efficacy and selectivity of various therapeutic agents.

The molecular structure of ethyl 3,3-difluoropiperidine-4-carboxylate consists of a piperidine ring substituted with two fluorine atoms at the 3-position and a carboxylate ester group at the 4-position. This configuration imparts distinct chemical properties that make it a valuable intermediate in the synthesis of complex molecules. The presence of fluorine atoms not only influences the electronic distribution within the molecule but also enhances its metabolic stability, a crucial factor in drug design.

In recent years, there has been a surge in research focusing on fluorinated heterocycles due to their broad spectrum of biological activities. Ethyl 3,3-difluoropiperidine-4-carboxylate stands out as a key building block in this domain, facilitating the development of novel compounds with improved pharmacokinetic profiles. Its incorporation into drug candidates has been linked to enhanced binding affinity and reduced susceptibility to enzymatic degradation, thereby prolonging the therapeutic effect.

One of the most compelling aspects of ethyl 3,3-difluoropiperidine-4-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in various cellular processes, and their dysregulation is often associated with diseases such as cancer. By serving as a precursor for designing kinase inhibitors, this compound contributes to the development of targeted therapies that can selectively inhibit aberrant signaling pathways. Recent studies have demonstrated its utility in creating inhibitors with high specificity and low toxicity, making them promising candidates for clinical trials.

The versatility of ethyl 3,3-difluoropiperidine-4-carboxylate extends beyond kinase inhibition. It has also been employed in the synthesis of antiviral and antibacterial agents. The fluorine atoms in its structure contribute to increased lipophilicity and resistance to metabolic breakdown, which are essential properties for effective antimicrobial drugs. Researchers have leveraged this compound to develop novel scaffolds that exhibit potent activity against resistant strains of bacteria and viruses.

The synthetic pathways for obtaining ethyl 3,3-difluoropiperidine-4-carboxylate have been refined over time to ensure high yield and purity. Advanced techniques such as fluorination reactions and esterification have been optimized to produce this compound efficiently. These advancements not only facilitate large-scale production but also reduce costs, making it more accessible for industrial applications.

In conclusion, ethyl 3,3-difluoropiperidine-4-carboxylate (CAS No. 1303973-14-9) is a cornerstone in modern pharmaceutical research. Its unique structural attributes and broad applicability make it an indispensable tool for chemists and biologists working on next-generation therapeutics. As research continues to uncover new possibilities, this compound is poised to play an even more significant role in addressing some of the most pressing challenges in medicine.